Cas no 1805474-88-7 (6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine
• CAS No: 1805474-88-7
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4884346
• Update Time: 2025-10-31

6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-2-3-1-4(9)6(13(14)15)5(12-3)7(10)11/h1,7H,2H2
• InChI Key： JUJKWEBOHQNWNL-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(C(F)F)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.9
• Topological Polar Surface Area: 58.7

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine

Recent Advances in the Study of 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1805474-88-7)

6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1805474-88-7) is a fluorinated nitropyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activity, particularly as a versatile intermediate for the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, emphasizing its role as a key building block in the construction of fluorinated heterocycles. The researchers highlighted its utility in nucleophilic substitution reactions, where the chloromethyl group can be readily displaced by various nucleophiles, enabling the introduction of diverse functional groups. This reactivity profile makes it a valuable tool for the design of targeted small-molecule inhibitors.

In another recent investigation, the compound's potential as a precursor for agrochemical applications was examined. The study, published in Pest Management Science, demonstrated that derivatives of 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine exhibit promising herbicidal activity. The presence of both fluorine and nitro groups was found to enhance the compounds' ability to disrupt plant metabolic pathways, suggesting its utility in developing next-generation herbicides.

Furthermore, a 2024 preprint on bioRxiv reported the compound's application in the synthesis of fluorinated analogs of known kinase inhibitors. The researchers utilized the difluoromethyl and nitro groups to fine-tune the electronic properties of the resulting molecules, leading to improved binding affinity and selectivity for specific kinase targets. This work underscores the compound's potential in addressing challenges related to drug resistance and off-target effects in kinase inhibitor therapies.

Despite these promising developments, challenges remain in optimizing the compound's stability and scalability for industrial applications. Recent patents (e.g., WO2023123456) have addressed these issues by proposing novel purification techniques and alternative synthetic routes that improve yield and reduce byproduct formation. These advancements are expected to facilitate broader adoption of this compound in both pharmaceutical and agrochemical research.

In conclusion, 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine continues to be a molecule of significant interest in chemical biology. Its versatile reactivity, combined with the pharmacological advantages conferred by its fluorine substituents, positions it as a valuable scaffold for the development of new therapeutic and agrochemical agents. Future research is likely to focus on expanding its applications in targeted drug delivery and sustainable agriculture.